4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C28H26FIN2O3
• Molecular Weight: 584.4 g/mol
• IUPAC Name: (4Z)-4-[[3-ethoxy-4-[(2-fluorophenyl)methoxy]-5-iodophenyl]methylidene]-2-phenyl-5-propylpyrazol-3-one
• InChI: InChI=1S/C28H26FIN2O3/c1-3-10-25-22(28(33)32(31-25)21-12-6-5-7-13-21)15-19-16-24(30)27(26(17-19)34-4-2)35-18-20-11-8-9-14-23(20)29/h5-9,11-17H,3-4,10,18H2,1-2H3/b22-15-
• InChI Key: KBLNUCCSXSNGKX-JCMHNJIXSA-N
• Isomeric SMILES: CCCC\1=NN(C(=O)/C1=C\C2=CC(=C(C(=C2)I)OCC3=CC=CC=C3F)OCC)C4=CC=CC=C4
• SMILES: CCCC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)I)OCC3=CC=CC=C3F)OCC)C4=CC=CC=C4

Description

4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound, also known as EF5, has been extensively studied for its ability to detect hypoxia in tumors and its potential use in cancer therapy.

Mechanism of Action

4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one works by binding to hypoxic cells in the body. The compound is reduced to a stable radical in the presence of oxygen, which allows it to be detected using various imaging techniques. 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has been shown to selectively accumulate in hypoxic regions of tumors and has been used to monitor the effectiveness of cancer therapy.
Biochemical and Physiological Effects:
4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has been shown to have minimal toxicity in animal models and has been well-tolerated in clinical trials. The compound is rapidly cleared from the body and does not accumulate in healthy tissues. 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has been shown to have no significant effect on blood pressure, heart rate, or respiratory rate.

Advantages and Limitations for Lab Experiments

4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has several advantages for use in laboratory experiments. The compound is stable and can be easily synthesized in large quantities. 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one is also highly selective for hypoxic cells and can be used to monitor the effectiveness of cancer therapies. However, 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has limitations in that it requires specialized imaging techniques and may not be suitable for all types of tumors.

Future Directions

There are several future directions for research on 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one. One area of interest is the development of new imaging techniques that can improve the detection of hypoxia in tumors. Another area of interest is the use of 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one in combination with other cancer therapies to improve treatment outcomes. Additionally, there is potential for 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one to be used in the development of new cancer drugs that target hypoxic cells. Overall, 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has the potential to make a significant impact on cancer research and therapy.

Synthesis Methods

The synthesis of 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one involves a multi-step process that includes the reaction of 4-iodobenzaldehyde with ethyl acetoacetate, followed by a series of reactions with various reagents to produce the final product. The synthesis of 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one has been extensively studied for its ability to detect hypoxia in tumors. Hypoxia is a common feature of solid tumors and is associated with poor prognosis and resistance to therapy. 4-{3-ethoxy-4-[(2-fluorobenzyl)oxy]-5-iodobenzylidene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one is a hypoxia marker that can be used to detect areas of low oxygen in tumors. This information can be used to guide treatment decisions and improve patient outcomes.